4-(Ethylamino)butanoic acid

• CAS RN: 76572-84-4
• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: 4-(ethylamino)butanoic acid
• InChI: InChI=1S/C6H13NO2/c1-2-7-5-3-4-6(8)9/h7H,2-5H2,1H3,(H,8,9)
• InChI Key: FSCWTVQILXCITB-UHFFFAOYSA-N
• Canonical SMILES: CCNCCCC(=O)O

Description

4-(Ethylamino)butanoic acid is a chemical compound with the molecular formula C6H13NO2. It is also known as 4-(ethylamino)butanoic acid hydrochloride. The compound is typically available in powder form.

Molecular Structure Analysis

The molecular structure of 4-(Ethylamino)butanoic acid can be represented by the InChI code: 1S/C6H13NO2.ClH/c1-2-7-5-3-4-6(8)9;/h7H,2-5H2,1H3,(H,8,9);1H. This indicates that the molecule consists of a butanoic acid backbone with an ethylamino group attached to the fourth carbon atom.

Physical And Chemical Properties Analysis

4-(Ethylamino)butanoic acid is a powder at room temperature. Its molecular weight is 167.64. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.